2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid dihydrochloride
Overview
Description
2-Amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid dihydrochloride, also known as 2-Amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid dihydrochloride (AIPD), is an organic compound that has been widely studied due to its potential applications in various scientific fields. AIPD is an important intermediate in the synthesis of pharmaceuticals, peptides, and other compounds. AIPD is also used in the production of food additives and preservatives, as well as in the synthesis of biodegradable polymers.
Scientific Research Applications
AIPD has been widely studied for its potential applications in various scientific fields. It has been used in the synthesis of polymers for biomedical applications, such as drug delivery systems and tissue engineering. AIPD has also been used in the synthesis of peptides and other bioactive molecules. It has been used in the production of food additives and preservatives, as well as in the synthesis of biodegradable polymers.
Mechanism of Action
AIPD acts as an acid-base catalyst in various reactions. It is a strong proton donor, which facilitates the transfer of a proton to an acceptor molecule. This proton transfer is essential for the activation of various substrates, and is necessary for the formation of a new bond between two molecules. AIPD also acts as a nucleophile, which allows it to attack electrophilic substrates and form new covalent bonds.
Biochemical and Physiological Effects
AIPD has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of certain bacterial species, as well as to modulate the activity of enzymes involved in the metabolism of drugs. AIPD has also been shown to possess anti-inflammatory properties, and to be effective in the treatment of certain cancers.
Advantages and Limitations for Lab Experiments
AIPD is a versatile compound, and it can be used in a variety of laboratory experiments. Its low cost and availability make it an attractive option for researchers. However, AIPD is also sensitive to moisture, and it is prone to hydrolysis. It is also sensitive to light, and it may decompose when exposed to UV radiation.
Future Directions
AIPD has potential applications in a variety of scientific fields, and its use is likely to grow in the future. Potential future applications include the synthesis of peptides and other bioactive molecules, the production of food additives and preservatives, and the synthesis of biodegradable polymers. Additionally, AIPD may be used in the development of new drug delivery systems, and in the treatment of various diseases. Finally, AIPD may be used in the production of materials for use in nanotechnology.
Synthesis Methods
AIPD is synthesized through a variety of chemical reactions. The most common method of synthesis is through an oxidative coupling reaction of an imidazole derivative and an amino acid. This reaction proceeds via a Michael-type addition, followed by a reductive elimination step. The reaction is catalyzed by a metal salt, such as copper(II) chloride. Other methods for synthesis include the use of a Grubbs catalyst, and the use of a palladium-catalyzed cross-coupling reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid dihydrochloride involves the reaction of L-histidine with 2-bromoacetamide to form 2-amino-3-(2-bromoacetamido)propanoic acid, which is then reacted with potassium cyanide to form 2-amino-3-(2-cyanoacetamido)propanoic acid. This compound is then reduced with sodium borohydride to form 2-amino-3-(2-aminoacetamido)propanoic acid, which is finally reacted with 1,1'-carbonyldiimidazole and hydrochloric acid to form the dihydrochloride salt of 2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid.", "Starting Materials": [ "L-histidine", "2-bromoacetamide", "potassium cyanide", "sodium borohydride", "1,1'-carbonyldiimidazole", "hydrochloric acid" ], "Reaction": [ "L-histidine is reacted with 2-bromoacetamide in the presence of a base to form 2-amino-3-(2-bromoacetamido)propanoic acid.", "2-amino-3-(2-bromoacetamido)propanoic acid is then reacted with potassium cyanide in the presence of a base to form 2-amino-3-(2-cyanoacetamido)propanoic acid.", "2-amino-3-(2-cyanoacetamido)propanoic acid is reduced with sodium borohydride to form 2-amino-3-(2-aminoacetamido)propanoic acid.", "1,1'-carbonyldiimidazole and hydrochloric acid are added to 2-amino-3-(2-aminoacetamido)propanoic acid to form the dihydrochloride salt of 2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid." ] } | |
CAS RN |
2703767-94-4 |
Molecular Formula |
C6H12Cl2N4O2 |
Molecular Weight |
243.1 |
Purity |
95 |
Origin of Product |
United States |
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